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Compound of Interest

Compound Name: 2-Methylbenzyl bromide

Cat. No.: B048147

For Immediate Implementation by Laboratory Personnel

The safe handling of chemical reagents is paramount in the fast-paced environment of
research and drug development. This guide provides essential, immediate safety and logistical
information for the operational use and disposal of 2-Methylbenzyl bromide (CAS No. 89-92-
9), a combustible and corrosive liquid. Adherence to these protocols is critical to ensure the
safety of all laboratory personnel and the integrity of your research.

Essential Safety Information at a Glance

Below is a summary of the key safety and physical properties of 2-Methylbenzyl bromide.
This information should be reviewed by all personnel before handling the chemical.
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Property Value Citation(s)
Synonyms E;OBrrT:)i:]:-o-xylene, o-Xylyl 1]
Appearance Yellow Liquid [1]
Molecular Formula CsHoBr [2]
Molecular Weight 185.06 g/mol [2]

Boiling Point 216-217 °C @ 742 mmHg [1][2]
Melting Point 16 -20°C [1112]

Flash Point 82 °C (179.6 °F) - closed cup [11[2]
Density 1.381 g/mL at 25 °C [2]

Signal Word Danger [11[3]

Hazard Classifications

Skin Corrosion 1B,

Combustible Liquid

[2]

Hazard Statements

Causes severe skin burns and

eye damage.

[4]

Operational Plan: From Receipt to Disposal

A systematic approach is crucial for safely managing 2-Methylbenzyl bromide within the

laboratory.

1. Receiving and Storage:

« Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

e Storage: Store in a dry, cool, and well-ventilated place, away from heat, sparks, and open

flames.[1] The storage area should be designated for corrosive materials.[1] Keep containers

tightly closed.[1] This substance is incompatible with bases, strong oxidizing agents,

alcohols, amines, and metals.[1]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)
are mandatory.[3] Use eye protection that is tested and approved under appropriate
government standards such as NIOSH (US) or EN 166 (EU).[3]

Skin Protection: Wear appropriate chemical-resistant gloves and clothing to prevent skin
exposure.[1][3] Remove and wash contaminated clothing before reuse.[1]

Respiratory Protection: Handle the product only in a closed system or provide appropriate
exhaust ventilation, such as a chemical fume hood.[1] If exposure limits are exceeded or
irritation is experienced, use a NIOSH/MSHA or European Standard EN 149 approved
respirator.[1]

. Handling and Use:

Ventilation: Always handle 2-Methylbenzyl bromide in a well-ventilated area or a certified
chemical fume hood.

Hygiene: Wash hands thoroughly after handling.[1][3] Do not eat, drink, or smoke when
using this product.[5]

Spill Preparedness: Ensure that eyewash stations and safety showers are close to the
workstation.[1] A spill kit for corrosive materials should be readily available.

. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[1] Immediate medical attention is required.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothes and shoes.[1] Immediate medical attention is required.[1]

Inhalation: Remove the individual to fresh air.[1] If not breathing, give artificial respiration.[1]
Seek immediate medical attention.[1]

Ingestion: Rinse mouth and do not induce vomiting.[1] Call a physician or poison control
center immediately.[1]
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5. Disposal:

e Waste Collection: All materials contaminated with 2-Methylbenzyl bromide, including empty
containers, gloves, and absorbent materials, must be collected in a designated and clearly

labeled hazardous waste container.

» Disposal Procedure: Dispose of contents and container to an approved waste disposal plant
in accordance with local, state, and federal regulations.[1][5]

Experimental Workflow and Safety Checkpoints

The following diagram illustrates the logical workflow for handling 2-Methylbenzyl bromide,

emphasizing critical safety checkpoints.
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Safe Handling Workflow for 2-Methylbenzyl Bromide
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Caption: A flowchart outlining the key steps and safety checks for handling 2-Methylbenzyl
bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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